Cas no 71580-13-7 (1H-Pyrrole, 2-methoxy-)
1H-Pyrrole, 2-methoxy- structure
Product Name:1H-Pyrrole, 2-methoxy-
CAS No:71580-13-7
MF:C5H7NO
MW:97.1151812076569
CID:545354
PubChem ID:13795010
Update Time:2025-04-19
1H-Pyrrole, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 2-methoxy-
- 2-methoxy-1H-pyrrole
- DTXSID50549691
- methoxypyrrole
- 71580-13-7
-
- Inchi： 1S/C5H7NO/c1-7-5-3-2-4-6-5/h2-4,6H,1H3
- InChI Key： FYXXJXKLTCPPHW-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CN1
Computed Properties
- Exact Mass: 97.05281
- Monoisotopic Mass: 97.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 25Ų
Experimental Properties
- PSA: 25.02
1H-Pyrrole, 2-methoxy- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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